Cas no 102491-73-6 ((R/S)-N-Deacetyl Colchicine)

• Product Name: (R/S)-N-Deacetyl Colchicine
• CAS No: 102491-73-6
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 2069320
• PubChem ID: 161898
• Update Time: 2025-11-02

(R/S)-N-Deacetyl Colchicine Chemical and Physical Properties

Names and Identifiers

• (+-)-7-Amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-on
• (+-)-7-amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one
• (+-)-Desacetylcolchicin
• (+/-)-deacetylaminocolchicine
• (+/-)-N-deacetylcolchicine
• 7-amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one
• N-deacetylcolchicine
• (+/-)-7-Amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-on
• (+/-)-Desacetylcolchicin
• (R/S)-N-Deacetyl Colchicine
• SCHEMBL12091279
• Trimethylcolchicinsaeuremethyl ester
• WLN: L B677 MV&T&J CO1 DO1 EO1 JZ NO1
• Trimethylcolchicinic acid methyl ether
• NSC-201400
• cid_16746649
• Benzo[a]heptalen-9(5H)-one,7-amino-6,7-dihydro-1,2,3,10-tetramethoxy-
• 7-amino-1,2,3,10-tetramethoxy-6,7-dihydrobenzo[a]heptalen-9(5h)-one
• SMR001566795
• BDBM97335
• Tmca methyl ether
• Benzo[a]heptalen-9(5H)-one,7-dihydro-1,2,3,10-tetramethoxy-, (S)-
• COLCHICINE, N-DEACETYL-
• (+,-)-Deacetylcolchicine
• DESACETYLCOLCHICINE TARTRATE
• Colchinic acid trimethyl
• DTXSID50866138
• 7-amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one;2,3-dihydroxybutanedioic acid
• 102491-73-6
• 7-Amino-6,7-dihydro-1,2,3,10-tetramethoxy-benzo[a]heptalen-9(5H)-one; (+/-)-7-Deacetylcolchicine;
• 7-azanyl-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one;2,3-bis(oxidanyl)butanedioic acid
• CHEMBL1178292
• NSC201400
• 7-amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one;tartaric acid
• MLS002702986

• Inchi： 1S/C20H23NO5/c1-23-16-8-6-12-13(10-15(16)22)14(21)7-5-11-9-17(24-2)19(25-3)20(26-4)18(11)12/h6,8-10,14H,5,7,21H2,1-4H3
• InChI Key： HFPMXDMZJUJZBX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1C(CC2)N)=O)OC)OC)OC

Computed Properties

• Exact Mass: 357.15800
• Monoisotopic Mass: 357.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.01000
• LogP: 3.39450

Additional information on (R/S)-N-Deacetyl Colchicine

Comprehensive Guide to (R/S)-N-Deacetyl Colchicine (CAS No. 102491-73-6): Properties, Applications, and Research Insights

(R/S)-N-Deacetyl Colchicine (CAS No. 102491-73-6) is a semi-synthetic derivative of the naturally occurring alkaloid colchicine, known for its unique pharmacological properties. This compound has garnered significant attention in recent years due to its potential therapeutic applications and role in biochemical research. As researchers explore alternatives to traditional colchicine-based therapies, (R/S)-N-Deacetyl Colchicine emerges as a promising candidate with modified pharmacokinetic profiles.

The molecular structure of (R/S)-N-Deacetyl Colchicine features a modified tropolone ring system, where the acetyl group at the N-position has been removed. This structural alteration significantly impacts its binding affinity to tubulin proteins while maintaining the core pharmacological activity. Current studies suggest this compound may offer improved therapeutic windows compared to its parent molecule, addressing one of the major limitations in colchicine derivative applications.

In pharmaceutical research, (R/S)-N-Deacetyl Colchicine serves as a valuable reference standard for analytical methods development. Laboratories worldwide utilize this compound for HPLC calibration, mass spectrometry studies, and metabolite identification in colchicine-related research. Its well-characterized properties make it indispensable for quality control in the production of colchicine analogs and for validating analytical protocols in regulatory submissions.

The compound's mechanism of action involves microtubule disruption, similar to colchicine but with distinct kinetic properties. Recent publications highlight its potential in studying cell cycle regulation and mitotic inhibition, particularly in cancer research models. Unlike some colchicine derivatives, (R/S)-N-Deacetyl Colchicine appears to exhibit differential effects on various cell types, making it an interesting tool for investigating selective cytotoxicity mechanisms.

From a synthetic chemistry perspective, (R/S)-N-Deacetyl Colchicine represents an important intermediate in the preparation of more complex colchicine analogs. Its relatively stable nature under standard laboratory conditions makes it preferable for various chemical modifications. Researchers frequently employ this compound in structure-activity relationship studies aiming to develop novel therapeutic agents with improved safety profiles.

Quality specifications for (R/S)-N-Deacetyl Colchicine typically require ≥95% purity by HPLC analysis, with strict controls on residual solvents and related substances. The compound is generally supplied as a white to off-white crystalline powder, stable when stored at recommended temperatures. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications that would require special shipping protocols.

Recent advancements in analytical techniques have enabled more precise characterization of (R/S)-N-Deacetyl Colchicine and its metabolites. Modern LC-MS/MS methods can detect this compound at trace levels in biological matrices, facilitating pharmacokinetic studies. These technological improvements have significantly enhanced our understanding of its metabolic pathways and potential drug-drug interactions.

The global market for (R/S)-N-Deacetyl Colchicine reflects growing interest in specialized research chemicals. While exact production volumes are proprietary information, industry reports indicate steady demand from pharmaceutical companies and academic institutions. Pricing varies based on purity grades and order quantities, with current trends showing stabilization after previous fluctuations in the colchicine derivative market segment.

Future research directions for (R/S)-N-Deacetyl Colchicine may explore its potential in novel therapeutic areas beyond its traditional applications. Preliminary data suggests possible utility in inflammatory modulation and fibrosis treatment, though these applications require extensive clinical validation. The compound's unique properties continue to make it a subject of active investigation in both academic and industrial settings.

For researchers working with (R/S)-N-Deacetyl Colchicine, proper analytical method validation is crucial. Recent publications emphasize the importance of using appropriate chromatographic conditions to separate this compound from structurally similar analogs. Method development should account for potential isomeric interconversion under certain conditions, which could affect analytical results and biological activity assessments.

In conclusion, (R/S)-N-Deacetyl Colchicine (CAS No. 102491-73-6) represents an important tool in modern pharmacological research and drug development. Its balanced properties between activity and modified toxicity profile make it valuable for both basic science and potential therapeutic applications. As analytical technologies advance and our understanding of colchicine pharmacology deepens, this compound will likely maintain its relevance in scientific investigations for years to come.